3-[(Bicyclo[2.2.1]hept-5-en-2-yl)(hydroxy)methyl]oxolan-2-one

• CAS RN: 398488-19-2
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 3-[2-bicyclo[2.2.1]hept-5-enyl(hydroxy)methyl]oxolan-2-one
• InChI: InChI=1S/C12H16O3/c13-11(9-3-4-15-12(9)14)10-6-7-1-2-8(10)5-7/h1-2,7-11,13H,3-6H2
• InChI Key: JEXQCIKRGPMVQW-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C1C(C2CC3CC2C=C3)O

Description

3-[(Bicyclo[2.2.1]hept-5-en-2-yl)(hydroxy)methyl]oxolan-2-one is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[(Bicyclo[2.2.1]hept-5-en-2-yl)(hydroxy)methyl]oxolan-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(Bicyclo[2.2.1]hept-5-en-2-yl)(hydroxy)methyl]oxolan-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Addition reaction was carried out by mixing 98 g of zinc powder, 247 g of α-bromo-γ-butyrolactone, 122 g of 5-norbornene-2-carbaldehyde, and 2 kg of dry tetrahydrofuran and heating the mixture under reflux for 10 hours in a nitrogen atmosphere. The reaction mixture was cooled, to which dilute hydrochloric acid was added for neutralization and hexane was added for extraction. The organic layer was washed with water, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuum. Purification by silica gel column chromatography yielded 148 g (yield 71%) of α-[hydroxy(5-norbornen-2-yl)methyl]-γ-butyrolactone.